2-Cyclopropylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoroacetic acid
2-Cyclopropylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoroacetic acid
Brand Name:
Vulcanchem
CAS No.:
1208075-35-7
VCID:
VC0113727
InChI:
InChI=1S/C9H16N2.2C2HF3O2/c1-2-7(1)5-11-6-8-3-9(11)4-10-8;2*3-2(4,5)1(6)7/h7-10H,1-6H2;2*(H,6,7)
SMILES:
C1CC1CN2CC3CC2CN3.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
Molecular Formula:
C13H18F6N2O4
Molecular Weight:
380
2-Cyclopropylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoroacetic acid
CAS No.: 1208075-35-7
Main Products
VCID: VC0113727
Molecular Formula: C13H18F6N2O4
Molecular Weight: 380
CAS No. | 1208075-35-7 |
---|---|
Product Name | 2-Cyclopropylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoroacetic acid |
Molecular Formula | C13H18F6N2O4 |
Molecular Weight | 380 |
IUPAC Name | 2-(cyclopropylmethyl)-2,5-diazabicyclo[2.2.1]heptane;2,2,2-trifluoroacetic acid |
Standard InChI | InChI=1S/C9H16N2.2C2HF3O2/c1-2-7(1)5-11-6-8-3-9(11)4-10-8;2*3-2(4,5)1(6)7/h7-10H,1-6H2;2*(H,6,7) |
SMILES | C1CC1CN2CC3CC2CN3.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
Synonyms | 2-Cyclopropylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoroacetic acid |
PubChem Compound | 44890732 |
Last Modified | Nov 11 2021 |
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